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Compound of Interest

Compound Name: Ergosterol Peroxide

Cat. No.: B198811 Get Quote

Introduction

Ergosterol peroxide (5α,8α-epidioxy-22E-ergosta-6,22-dien-3β-ol) is a naturally occurring

steroid derivative found in a variety of fungi, lichens, and sponges.[1][2] It has garnered

significant interest in the scientific community for its diverse biological activities, including anti-

tumor, immunosuppressive, and potent anti-inflammatory properties.[3][4][5] These application

notes provide a comprehensive overview and detailed protocols for researchers, scientists, and

drug development professionals to investigate and quantify the anti-inflammatory effects of

ergosterol peroxide in vitro. The primary mechanism involves the suppression of key

inflammatory signaling pathways, leading to reduced production of pro-inflammatory mediators.

Mechanism of Action: Key Signaling Pathways

Ergosterol peroxide exerts its anti-inflammatory effects by modulating several critical

intracellular signaling pathways that are activated by inflammatory stimuli such as

lipopolysaccharide (LPS). The primary pathways affected are NF-κB, Mitogen-Activated Protein

Kinase (MAPK), and JAK/STAT.

NF-κB Signaling Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a central

regulator of inflammation. In response to LPS, the p65 subunit of NF-κB is activated and

translocates to the nucleus to initiate the transcription of pro-inflammatory genes. Ergosterol
peroxide has been shown to suppress the LPS-induced DNA binding activity of NF-κB p65.

[1][6] This is achieved by inhibiting the phosphorylation and degradation of its inhibitor, IκBα,

thus preventing p65's nuclear translocation and transcriptional activity.[7]
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Fig. 1: Ergosterol Peroxide inhibits the NF-κB pathway.

MAPK Signaling Pathway: The MAPK family, including p38, JNK, and ERK, plays a crucial

role in transducing extracellular signals to cellular responses like inflammation. Upon LPS

stimulation, these kinases are phosphorylated and activated. Ergosterol peroxide
effectively suppresses the phosphorylation of p38, JNK, and ERK in a dose-dependent

manner, thereby blocking downstream inflammatory processes.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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